Cas no 2248376-42-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate
• CAS No: 2248376-42-1
• MF: C₁₉H₁₂N₂O₄S
• MW: 364.374583244324
• CID: 6240944
• PubChem ID: 165730258
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate
• EN300-6519875
• 2248376-42-1

• Inchi： 1S/C19H12N2O4S/c22-16(11-26-17-13-6-2-1-5-12(13)9-10-20-17)25-21-18(23)14-7-3-4-8-15(14)19(21)24/h1-10H,11H2
• InChI Key： JOJBPPLXYBPYFG-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 364.05177804g/mol
• Monoisotopic Mass: 364.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate (CAS No. 2248376-42-1) in Modern Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate, identified by the CAS number 2248376-42-1, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic framework, combines elements of isoindole and isoquinoline derivatives, making it a promising candidate for exploring novel biological activities and therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate features a dioxo group (C=O) at the 1-position of the isoindole ring, which is further substituted with an acetic acid moiety at the 2-position. The presence of an isoquinolin-1-ylsulfanyl group at the 2-position introduces a sulfur atom that can participate in various interactions with biological targets, including proteins and enzymes. This structural arrangement not only imparts unique electronic properties but also suggests potential for modulating biological pathways.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Among these, derivatives of isoindole and isoquinoline have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound CAS No. 2248376-42-1 stands out as a representative example of how structural modifications can lead to the discovery of novel bioactive molecules.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate is its ability to engage with multiple biological targets. The sulfur-containing moiety has been shown to interact with thioredoxin reductase and other sulfhydryl-dependent enzymes, which are critical in redox signaling pathways. Additionally, the isoquinoline ring can bind to nucleobases and amino acid residues in proteins, suggesting potential applications in drug design targeting enzyme inhibition or receptor modulation.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where structural modifications are made to existing molecules to improve their biological efficacy. The compound CAS No. 2248376-42-1 exemplifies this approach by combining two pharmacologically relevant heterocycles into a single entity. This dual-heterocyclic structure not only enhances binding affinity but also introduces novel chemical diversity that can be exploited for developing next-generation therapeutics.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(isoquinolin-1-ylsulfanyl)acetate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the isoindole core, followed by functionalization at the 2-position with an acetic acid derivative. The introduction of the isoquinolin-1-ylsulfanyl group typically involves sulfanylation reactions under controlled conditions to prevent unwanted side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of CAS No. 22483764251 with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and specificity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict potential drug candidates with high accuracy before conducting wet-lab experiments.

The pharmacological profile of 1,3-dioxo -23-dihydro -12 H -isoindol -22 yl 22 -(isoquinolin -11 -ylsulfanyl)acetate is still under active investigation; however preliminary results suggest promising activities in several disease models. For instance, in vitro assays have demonstrated inhibitory effects on key enzymes involved in cancer cell proliferation and inflammation. These findings warrant further exploration through preclinical studies to assess its therapeutic potential in vivo.

One notable aspect of this compound is its potential for developing combination therapies due to its ability to interact with multiple targets simultaneously. In oncology research particularly there is growing evidence supporting the use of polypharmacological agents that can modulate multiple signaling pathways involved in tumor growth metastasis treatment resistance These findings position as an attractive candidate for further development into a multitargeted therapeutic agent

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry biotechnology alongside computational methods Together these fields enable researchers like us at forefront innovation creating new possibilities for treating complex diseases like cancer neurodegenerative disorders inflammatory conditions By studying compounds such as we contribute valuable insights into structure activity relationships which ultimately accelerate discovery pipeline bringing safer more effective treatments patients need most